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Compound of Interest

Compound Name: 2-Amino-2-phenylacetonitrile

Cat. No.: B102233 Get Quote

This document provides a detailed breakdown of the theoretical mass percentage of each

element present in the chemical compound 2-Amino-2-phenylacetonitrile. The calculations

are based on the compound's molecular formula and the standard atomic weights of its

constituent elements. This information is critical for professionals in research, chemical

synthesis, and drug development for applications such as analytical standard validation,

stoichiometric calculations, and quality control.

Molecular Structure and Formula
2-Amino-2-phenylacetonitrile is a nitrile compound featuring a phenyl group and an amino

group attached to the same carbon atom. Its molecular structure dictates its chemical formula.

Based on its structure, the molecular formula is determined to be C₈H₈N₂.[1][2][3] This formula

indicates that each molecule of the compound contains:

8 Carbon (C) atoms

8 Hydrogen (H) atoms

2 Nitrogen (N) atoms

Calculation Methodology
The theoretical mass percentage of each element was calculated following a standardized

protocol, ensuring accuracy and reproducibility.
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Protocol for Calculating Elemental Mass Percentage:

Determination of Molecular Formula: The chemical formula (C₈H₈N₂) was established from

the compound's IUPAC name and verified against chemical databases.[1][2]

Sourcing Standard Atomic Weights: The atomic mass for each constituent element was

sourced from IUPAC-accepted standard values.

Carbon (C): 12.011 amu[4][5][6]

Hydrogen (H): 1.008 amu[7][8]

Nitrogen (N): 14.007 amu[9][10][11]

Calculation of Molar Mass: The total molar mass of 2-Amino-2-phenylacetonitrile was

calculated by summing the masses of all atoms in the molecule.

Molar Mass = (8 * 12.011) + (8 * 1.008) + (2 * 14.007)

Calculation of Individual Elemental Mass Percentage: The mass percentage for each

element was determined by dividing the total mass of that element in the molecule by the

total molar mass of the molecule and multiplying by 100.

% Element = (Total Mass of Element / Molar Mass of Compound) * 100

Workflow Visualization
The logical flow of the calculation process is illustrated in the diagram below.
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Inputs
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Outputs

Molecular Formula
C₈H₈N₂

1. Calculate Molar Mass
(8C) + (8H) + (2*N) 2. Calculate Total Mass for Each Element

Standard Atomic Masses
(C, H, N)

3. Calculate Mass Percentage
(Elemental Mass / Molar Mass) * 100

Summary Table of
Elemental Mass %

Click to download full resolution via product page

Caption: Workflow for calculating theoretical elemental mass percentages.

Results: Theoretical Elemental Composition
The calculated molar mass and the resulting theoretical mass percentages for each element in

2-Amino-2-phenylacetonitrile are summarized in the table below. The total molar mass of the

compound is calculated to be 132.164 g/mol .[1][2][3]
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Element Symbol
Atomic
Count

Atomic
Mass (
g/mol )

Total Mass
of Element (
g/mol )

Mass
Percentage
(%)

Carbon C 8 12.011[4][6] 96.088 72.70%

Hydrogen H 8 1.008[7] 8.064 6.10%

Nitrogen N 2 14.007[9][11] 28.014 21.20%

Total C₈H₈N₂ 18 - 132.166 100.00%

Note: The sum of individual masses may vary slightly from the cited molar mass due to

rounding of atomic weights.

Conclusion
The theoretical elemental composition of 2-Amino-2-phenylacetonitrile is approximately

72.70% Carbon, 6.10% Hydrogen, and 21.20% Nitrogen by mass. These values serve as a

fundamental baseline for analytical techniques such as combustion analysis, enabling

researchers to verify the purity and identity of synthesized samples. Any significant deviation

between experimental results and these theoretical values may indicate the presence of

impurities, solvent residues, or an incorrect compound structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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